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Compound of Interest

Compound Name: 2,5-Di-tert-butylhydroquinone

Cat. No.: B1670977 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability of 2,5-Di-tert-
butylhydroquinone (DTBHQ), a compound widely used as an antioxidant and stabilizer in

various industries. Understanding the thermal properties of DTBHQ is critical for its effective

application, particularly in processes involving high temperatures. This document consolidates

available data on its thermal behavior, outlines relevant experimental methodologies, and

visualizes key processes and pathways.

Core Thermal Properties
2,5-Di-tert-butylhydroquinone (CAS No: 88-58-4, Molecular Formula: C₁₄H₂₂O₂) is noted for

its excellent thermal stability.[1][2][3] Its high melting and boiling points contribute to its

effectiveness in high-temperature processing environments.[2]

Data Presentation: Thermal Analysis Data
The following tables summarize the key quantitative data related to the thermal properties of

DTBHQ.

Table 1: Physical and Thermal Properties of DTBHQ
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Property Value Source(s)

Molecular Weight 222.22 g/mol [2]

Melting Point 210-218 °C [2][3][4][5]

215.0 to 222.0 °C

494.05 K (220.9 °C) (from

DSC)
[1]

Boiling Point ~313 °C [2][3]

Auto-ignition Temp. 790 °F (421 °C) [5]

Table 2: Differential Scanning Calorimetry (DSC) Data for DTBHQ

Parameter Value
Experimental
Conditions

Source

Melting Point (Tₘ) 494.05 K (220.9 °C) Heating rate: 10 K/min [1]

Enthalpy of Fusion

(ΔHբ)
199.9 J/g Heating rate: 10 K/min [1]

Table 3: Thermogravimetric Analysis (TGA) Data for a Related Compound: tert-

Butylhydroquinone (TBHQ)

Parameter Value Note Source

Onset of Mass Loss ~140 °C

This data is for the

related, less

substituted antioxidant

TBHQ. The thermal

stability of DTBHQ is

expected to be higher.

[6]

Experimental Protocols
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Detailed methodologies are crucial for the replication and validation of thermal analysis data.

The following sections describe the protocols for the key experiments cited.

Differential Scanning Calorimetry (DSC)
DSC measures the difference in heat flow between a sample and a reference as a function of

temperature, allowing for the determination of thermal transitions like melting and

decomposition.

Cited Experimental Protocol:

Instrument: NETZSCH DSC 204F1 Phoenix[1]

Sample Mass: 3 mg[1]

Heating Rate: 10 K/min (10 °C/min)[1]

Temperature Range: Room temperature to 513.15 K (240 °C)[1]

Procedure:

The DTBHQ sample is weighed and hermetically sealed in an aluminum pan.

An empty, sealed aluminum pan is used as a reference.

The sample and reference pans are placed in the DSC cell.

The cell is heated at a constant rate of 10 K/min.

The heat flow to the sample is measured relative to the reference and plotted against

temperature to generate a thermogram. The peak of the endotherm corresponds to the

melting point.

Thermogravimetric Analysis (TGA)
TGA measures the change in mass of a sample as a function of temperature or time in a

controlled atmosphere. It is used to determine the thermal stability and decomposition

characteristics of materials.
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General Experimental Protocol: (Note: A specific TGA protocol for DTBHQ was not available in

the cited literature. This represents a standard methodology.)

Instrument: A suitable thermogravimetric analyzer.

Sample Preparation: A small, accurately weighed sample of DTBHQ (typically 5-10 mg) is

placed in a tared TGA pan (e.g., alumina or platinum).

Atmosphere: The furnace is purged with an inert gas (e.g., nitrogen) or an oxidative gas

(e.g., air) at a controlled flow rate (e.g., 20-50 mL/min).

Heating Program: The sample is heated from ambient temperature to a final temperature

(e.g., 600 °C) at a constant, linear heating rate (e.g., 10 °C/min or 20 °C/min).

Data Acquisition: The instrument records the sample's mass as a function of temperature.

The resulting data is plotted as percent weight loss versus temperature. The derivative of this

curve (DTG curve) can also be plotted to show the rate of mass loss.

Visualizations
Experimental Workflow for Thermal Analysis
The logical flow for characterizing the thermal stability of a compound like DTBHQ involves

sequential analysis using DSC and TGA.
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Caption: Workflow for Thermal Characterization of DTBHQ.

Inferred Thermal Decomposition Pathway
While a definitive, step-by-step thermal decomposition mechanism for DTBHQ is not

extensively detailed in the literature, a logical pathway can be inferred from studies on the

closely related antioxidant, tert-butylhydroquinone (TBHQ).[7][8][9] The primary mechanism is

expected to be oxidation.

The thermal decomposition of TBHQ involves its oxidation to tert-butylbenzoquinone (TBBQ),

with an interconversion between the two compounds being a key process.[7][8] By analogy, the

thermal decomposition of DTBHQ likely proceeds via an initial oxidation to form 2,5-di-tert-

butyl-1,4-benzoquinone. At higher temperatures, fragmentation of the tert-butyl groups could

occur.
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Inferred Thermal Decomposition Pathway of DTBHQ
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Caption: Postulated Oxidation Pathway for DTBHQ Decomposition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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